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This document provides detailed application notes and protocols for the field application of the

piscicide 3-trifluoromethyl-4-nitrophenol (TFM). TFM is a critical tool in the control of invasive

sea lamprey (Petromyzon marinus) populations, particularly in the Great Lakes basin.[1][2][3]

These guidelines are intended to ensure safe and effective application, minimizing impacts on

non-target organisms and the environment.

Introduction to TFM Application
TFM is a selective piscicide that is most effective against larval sea lampreys in their nursery

stream habitats.[1][4] Its toxicity is highly dependent on the chemical and physical properties of

the water, particularly pH and alkalinity.[2][5] Therefore, precise calculation of application rates

and careful monitoring are essential for successful and environmentally sound treatments.

Formulations
TFM is available in two primary formulations for field application:

Liquid Formulation: A water-soluble concentrate of the sodium salt of TFM, typically

containing 35% active ingredient.[6] This is the most common formulation used for treating

larger streams and rivers.

Solid Bar Formulation: A slow-release bar designed for treating small tributaries and

backwaters.[7][8] The bars are formulated to release TFM over an extended period, ensuring
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a lethal concentration is maintained.[7][8]

Data Presentation: TFM Application Parameters
The following tables summarize key quantitative data for the field application of TFM. These

values are derived from established protocols and scientific literature and are critical for

planning and executing a successful treatment.

Table 2.1: TFM Minimum Lethal Concentration (MLC) for
Sea Lamprey Larvae Based on Water Chemistry
The Minimum Lethal Concentration (MLC) required to achieve 99.9% mortality of sea lamprey

larvae is determined by the pH and total alkalinity of the stream water.[1][2][9] The following

table provides estimated MLCs based on the pH/alkalinity prediction model.[1][2]
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pH
Total Alkalinity (mg/L as
CaCO₃)

Estimated TFM MLC (mg/L)

6.5 50 2.0

7.0 50 3.0

7.5 50 4.5

8.0 50 6.5

6.5 100 3.0

7.0 100 4.5

7.5 100 6.0

8.0 100 8.0

6.5 150 4.0

7.0 150 5.5

7.5 150 7.5

8.0 150 9.5

6.5 200 5.0

7.0 200 7.0

7.5 200 9.0

8.0 200 11.0

Note: This table provides estimates. On-site bioassays are recommended to determine the

precise MLC for each treatment.

Table 2.2: TFM and Bayluscide Mixture Ratios
To reduce the amount of TFM required and to mitigate impacts on certain non-target species,

TFM is often used in combination with Bayluscide (niclosamide).[8][10]
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Component Formulation
Maximum Mixing Ratio (by
weight of active
ingredient)

TFM Liquid Concentrate 98%

Bayluscide
Wettable Powder or

Emulsifiable Concentrate
2%

Note: The addition of Bayluscide can significantly increase the toxicity of the mixture to sea

lamprey larvae, allowing for a reduction in the overall amount of TFM used.[8][10]

Experimental Protocols
The following protocols outline the key procedures for the field application of TFM. These are

based on the Standard Operating Procedures developed by the Great Lakes Fishery

Commission and the U.S. Fish and Wildlife Service.[11]

Pre-Treatment Site Assessment and Parameter
Measurement
Objective: To determine the appropriate TFM concentration and application strategy for a given

stream.

Materials:

Water quality meter (pH, conductivity, temperature)

Digital titrator for alkalinity measurement

Stream flow meter

GPS unit

Sample bottles

Procedure:
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Site Selection: Identify and delineate the treatment area, including all potential sources of

dilution and areas where sea lamprey larvae are present.

Water Chemistry Analysis:

Collect water samples from representative locations throughout the treatment area.

Measure and record the pH, conductivity, and temperature at each location.

Determine the total alkalinity of the water samples using a digital titrator.

Stream Discharge Measurement:

Measure the stream discharge (flow rate) at the proposed application site and at key

downstream locations.

Use the mean-section method to calculate discharge, measuring water velocity and depth

at multiple points across the stream transect.[7]

TFM Concentration Determination:

Using the measured pH and alkalinity values, consult the TFM Minimum Lethal

Concentration (MLC) prediction charts or model to determine the target TFM

concentration.[1][2]

Conduct on-site bioassays with larval sea lampreys and non-target fish species to confirm

the MLC and determine the maximum allowable concentration that will not cause undue

harm to non-target organisms.

TFM Application Rate Calculation
Objective: To calculate the precise amount of TFM liquid formulation required for the treatment.

Formula:

Procedure:
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Obtain the stream discharge in cubic meters per second (m³/s) from the pre-treatment

assessment.

Determine the target TFM concentration in milligrams per liter (mg/L) from the MLC

prediction model and bioassays.

Use the concentration of the TFM formulation being used (typically 35% active ingredient,

which is equivalent to 350 g/L).

Calculate the required application rate in liters per hour (L/hr).

TFM Application and Monitoring
Objective: To apply TFM to the stream at the calculated rate and monitor its concentration to

ensure it remains within the target range.

Materials:

Calibrated metering pump

TFM liquid formulation

Spectrophotometer or colorimeter for TFM analysis

Reagents for TFM analysis (e.g., sodium tetraborate buffer)

Personal Protective Equipment (PPE)

Procedure:

Pump Setup and Calibration: Set up the metering pump at the application site and calibrate it

to deliver the calculated application rate.

TFM Application: Begin pumping the TFM solution into the stream at a point that ensures

rapid and complete mixing.

Downstream Monitoring:

Establish monitoring stations at various points downstream from the application site.
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Collect water samples at regular intervals.

Analyze the TFM concentration in the water samples using a spectrophotometer.[12][13]

The absorbance of the sample is measured and compared to a standard curve to

determine the TFM concentration.[12][13]

Rate Adjustment: Adjust the application rate as necessary based on the downstream

monitoring results to maintain the TFM concentration within the target range. Factors such as

changes in stream flow can necessitate adjustments.

Mandatory Visualizations
TFM Application Workflow
The following diagram illustrates the general workflow for a TFM field application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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